Cas no 61485-11-8 (1-Pentanone, 1-(2-aminophenyl)-)

• Product Name: 1-Pentanone, 1-(2-aminophenyl)-
• CAS No: 61485-11-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 477695
• PubChem ID: 12297608
• Update Time: 2025-04-19

1-Pentanone, 1-(2-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(2-aminophenyl)-
• 1-(2-aminophenyl)pentan-1-one
• QXADQQOKBGTSRV-UHFFFAOYSA-N
• AKOS014158223
• 61485-11-8
• DTXSID50485828
• SCHEMBL1207100

• Inchi： 1S/C11H15NO/c1-2-3-8-11(13)9-6-4-5-7-10(9)12/h4-7H,2-3,8,12H2,1H3
• InChI Key： QXADQQOKBGTSRV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)CCCC

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09